2-chloro-6-fluoro-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (in the benzamide and fluorobenzyl groups) and a heterocyclic ring (in the pyrazolopyrimidine group) would contribute to the compound’s stability and potentially its reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups it contains. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the aromatic rings might undergo electrophilic aromatic substitution .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could increase its lipophilicity, potentially affecting its solubility and permeability .Scientific Research Applications
Synthesis and Characterization
Researchers have developed synthetic routes and evaluated the biological significance of compounds structurally related to "2-chloro-6-fluoro-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide." For instance, studies on pyrazolo[1,5-a]pyrimidine derivatives, which share a similar structural framework, have focused on their synthesis and potential as imaging agents for neurodegenerative disorders through positron emission tomography (PET) (Fookes et al., 2008). This approach has led to the identification of compounds with high in vitro affinity and selectivity for peripheral benzodiazepine receptors, which are implicated in various diseases, including neurodegenerative conditions.
Biological Evaluation
The biological evaluation of related compounds has revealed their potential therapeutic applications. For example, certain pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and assessed for their anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016). These studies underscore the importance of structural modifications in enhancing biological efficacy against specific targets, such as cancer cells and inflammatory enzymes.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-chloro-6-fluoro-N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClF2N5O2/c22-15-5-3-7-17(24)18(15)20(30)25-8-9-29-19-14(10-27-29)21(31)28(12-26-19)11-13-4-1-2-6-16(13)23/h1-7,10,12H,8-9,11H2,(H,25,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYUCGRGTEBDBJV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=C(C=CC=C4Cl)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClF2N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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